Cas no 1420851-64-4 (1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid)

1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid is a heterocyclic compound featuring a fused imidazopyridine core linked to a piperidine-4-carboxylic acid moiety. This structure confers versatility in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The imidazopyridine component enhances binding affinity to biological targets, while the carboxylic acid group provides a handle for further derivatization or salt formation. Its rigid framework promotes selective interactions with enzymes or receptors, making it valuable in drug discovery for CNS disorders, inflammation, or oncology. The compound's synthetic accessibility and potential for structural modifications further underscore its utility in lead optimization and pharmacological studies.

1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid structure

1420851-64-4 structure

Product Name:1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid

CAS No:1420851-64-4

MF:C₁₂H₁₄N₄O₂

MW:246.265161991119

CID:4597867

Update Time:2025-05-21

1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid
- Inchi： 1S/C12H14N4O2/c17-11(18)8-3-6-16(7-4-8)12-14-9-2-1-5-13-10(9)15-12/h1-2,5,8H,3-4,6-7H2,(H,17,18)(H,13,14,15)
- InChI Key： WPPRZDNPGYZLHC-UHFFFAOYSA-N
- SMILES： N1(C2=NC3=CC=CN=C3N2)CCC(C(O)=O)CC1

1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM300737-500mg	1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid	1420851-64-4	95%	500mg	$683	2021-08-18
Chemenu	CM300737-500mg	1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid	1420851-64-4	95%	500mg	$683	2023-01-07

1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
3. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Related Categories

Additional information on 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid

Recent Advances in the Study of 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid (CAS: 1420851-64-4)

The compound 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid (CAS: 1420851-64-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an imidazopyridine core linked to a piperidine-4-carboxylic acid moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid, highlighting its efficient production through a multi-step process involving condensation and cyclization reactions. The researchers emphasized the compound's stability and solubility profile, which are critical for its bioavailability and pharmacokinetic properties. Furthermore, the study identified several derivatives with enhanced potency, paving the way for further structure-activity relationship (SAR) investigations.

In another groundbreaking study, researchers investigated the compound's mechanism of action as a selective kinase inhibitor. Using X-ray crystallography and molecular docking simulations, the team demonstrated that 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid binds to the ATP-binding site of specific kinases, thereby modulating their activity. This finding has significant implications for the development of targeted therapies for cancers and autoimmune diseases, where kinase dysregulation plays a central role.

Recent preclinical trials have also shed light on the compound's anti-inflammatory properties. In vitro and in vivo experiments revealed that 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting key signaling pathways. These results suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory conditions.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are focused on addressing these issues through structural modifications and formulation strategies. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(3H-imidazo[4,5-b]pyridin-2-yl)piperidine-4-carboxylic acid (CAS: 1420851-64-4) represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities, positioning it as a key player in the next generation of small-molecule therapeutics. Future studies will likely explore its applications in combination therapies and personalized medicine, further expanding its impact on the field of chemical biology and drug discovery.